11-Ketotestosterone
11-Ketotestosterone
11-oxotestosterone is a 3-oxo Delta(4)-steroid that is testosterone carrying an additional oxo substituent at position 11. It has a role as an androgen, a marine xenobiotic metabolite and a human metabolite. It is a 3-oxo-Delta(4) steroid, an 11-oxo steroid, an androstanoid and a 17beta-hydroxy steroid. It is functionally related to a testosterone. It derives from a hydride of an androstane.
Brand Name:
Vulcanchem
CAS No.:
564-35-2
VCID:
VC21250856
InChI:
InChI=1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h9,13-14,16-17,22H,3-8,10H2,1-2H3/t13-,14-,16-,17+,18-,19-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4O)C
Molecular Formula:
C19H26O3
Molecular Weight:
302.4 g/mol
11-Ketotestosterone
CAS No.: 564-35-2
Cat. No.: VC21250856
Molecular Formula: C19H26O3
Molecular Weight: 302.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 11-oxotestosterone is a 3-oxo Delta(4)-steroid that is testosterone carrying an additional oxo substituent at position 11. It has a role as an androgen, a marine xenobiotic metabolite and a human metabolite. It is a 3-oxo-Delta(4) steroid, an 11-oxo steroid, an androstanoid and a 17beta-hydroxy steroid. It is functionally related to a testosterone. It derives from a hydride of an androstane. |
|---|---|
| CAS No. | 564-35-2 |
| Molecular Formula | C19H26O3 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h9,13-14,16-17,22H,3-8,10H2,1-2H3/t13-,14-,16-,17+,18-,19-/m0/s1 |
| Standard InChI Key | WTPMRQZHJLJSBO-XQALERBDSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@H]4O)C |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4O)C |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4O)C |
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